78-01-3

1,1-Diethylcyclohexane

• CAS RN:
• 78-01-3

• Formula:
• C10H20

• InChI:
• InChI=1S/C10H20/c1-3-10(4-2)8-6-5-7-9-10/h3-9H2,1-2H3

• InChIKey:
• GCYUJISWSVALJD-UHFFFAOYSA-N

• 1,1-Diethylcyclohexane is a useful research compound. Its molecular formula is C10H20 and its molecular weight is 140.27 g/mol. The purity is usually 95%.

Nobiletin

In Stock

• CAS RN:
• 478-01-3

• Formula:
• C21H22O8

• InChI:
• InChI=1S/C21H22O8/c1-23-13-8-7-11(9-15(13)24-2)14-10-12(22)16-17(25-3)19(26-4)21(28-6)20(27-5)18(16)29-14/h7-10H,1-6H3

• InChIKey:
• MRIAQLRQZPPODS-UHFFFAOYSA-N

• Nobiletin is a polymethoxylated flavonoid that has been found in C. unshiu and has diverse biological activities. It reduces LPS- and IFN-γ-induced increases in inducible nitric oxide synthase (iNOS) protein levels and NO production in RAW 264.7 cells when used at concentrations of 25, 50, and 100 µM. Nobiletin decreases proliferation of A549 lung, B16/4A5 melanoma, CCRF-HSB-2 leukemia, and TGBC11TKB gastric cancer cell lines with IC50 values of 22, 18, 13, and 8.3 µM, respectively. Dietary administration of nobiletin (0.3% w/w) reduces body weight, hepatic steatosis, and plasma LDL and HDL cholesterol levels in mice fed a high-fat, high-cholesterol diet for 18 weeks. It also inhibits increases in plasma glucose levels in an intraperitoneal glucose tolerance test in the same model.
  Nobiletin analytical standard provided with w/w absolute assay, to be used for quantitati...

Benzenamine, 2,6-dimethyl-N-3-morpholinylidene-, monohydrochloride

• CAS RN:
• 68278-01-3

• Formula:
• C12H17ClN2O

• InChI:
• InChI=1S/C12H16N2O.ClH/c1-9-4-3-5-10(2)12(9)14-11-8-15-7-6-13-11;/h3-5H,6-8H2,1-2H3,(H,13,14);1H

• InChIKey:
• HJZYLPNLBDXYRH-UHFFFAOYSA-N

• Benzenamine, 2,6-dimethyl-N-3-morpholinylidene-, monohydrochloride, also known as Benzenamine, 2,6-dimethyl-N-3-morpholinylidene-, monohydrochloride, is a useful research compound. Its molecular formula is C12H17ClN2O and its molecular weight is 240.73 g/mol. The purity is usually 95%.

N-[4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoyl]glycine

In Stock

• CAS RN:
• 115978-01-3

• Formula:
• C17H12N2O5

• InChI:
• InChI=1S/C17H12N2O5/c20-14(21)9-18-15(22)10-5-7-11(8-6-10)19-16(23)12-3-1-2-4-13(12)17(19)24/h1-8H,9H2,(H,18,22)(H,20,21)

• InChIKey:
• ZXHHFWIHGLCKOP-UHFFFAOYSA-N

• N-[4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoyl]glycine is a useful research compound. Its molecular formula is C17H12N2O5 and its molecular weight is 324.29 g/mol. The purity is usually 95%.

N-[5-(3-nitrobenzyl)-1,3-thiazol-2-yl]benzamide

In Stock

• CAS RN:
• 327078-01-3

• Formula:
• C17H13N3O3S

• InChI:
• InChI=1S/C17H13N3O3S/c21-16(13-6-2-1-3-7-13)19-17-18-11-15(24-17)10-12-5-4-8-14(9-12)20(22)23/h1-9,11H,10H2,(H,18,19,21)

• InChIKey:
• QAVAYAXCKZNKEA-UHFFFAOYSA-N

• N-[5-(3-nitrobenzyl)-1,3-thiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C17H13N3O3S and its molecular weight is 339.37. The purity is usually 95%.

2-(2-Bromobenzoyl)-5-(1,3-dioxolan-2-YL)thiophene

In Stock

• CAS RN:
• 898778-01-3

• Formula:
• C14H11BrO3S

• InChI:
• InChI=1S/C14H11BrO3S/c15-10-4-2-1-3-9(10)13(16)11-5-6-12(19-11)14-17-7-8-18-14/h1-6,14H,7-8H2

• InChIKey:
• IMOGHCPWMPDCLQ-UHFFFAOYSA-N

• 2-(2-Bromobenzoyl)-5-(1,3-dioxolan-2-YL)thiophene is a useful research compound. Its molecular formula is C14H11BrO3S and its molecular weight is 339.21 g/mol. The purity is usually 95%.

(5S,6S,7R)-5,6,7,8-tetrahydroxy-2-[2-(4-methoxyphenyl)ethyl]-5,6,7,8-tetrahydrochromen-4-one

Usually In Stock

• CAS RN:
• 123278-01-3

• Formula:
• C15H15N3O4

• InChI:
• InChI=1S/C18H20O7/c1-24-10-5-2-9(3-6-10)4-7-11-8-12(19)13-14(20)15(21)16(22)17(23)18(13)25-11/h2-3,5-6,8,14-17,20-23H,4,7H2,1H3/t14-,15-,16+,17?/m0/s1

• InChIKey:
• WDSKJESXXIJCOD-UHFFFAOYSA-N

• (5S,6S,7R)-5,6,7,8-tetrahydroxy-2-[2-(4-methoxyphenyl)ethyl]-5,6,7,8-tetrahydrochromen-4-one is a useful research compound. Its molecular formula is C15H15N3O4 and its molecular weight is 301.302. The purity is usually 95%.

Ethyl 2-fluoro-4-hydroxybenzoate

In Stock

• CAS RN:
• 217978-01-3

• Formula:
• C9H9FO3

• InChI:
• InChI=1S/C9H9FO3/c1-2-13-9(12)7-4-3-6(11)5-8(7)10/h3-5,11H,2H2,1H3

• InChIKey:
• MWKPJOZJIAQHTB-UHFFFAOYSA-N

• Ethyl 2-fluoro-4-hydroxybenzoate is a useful research compound. Its molecular formula is C9H9FO3 and its molecular weight is 184.16 g/mol. The purity is usually 95%.

N-(3,4-dimethoxyphenyl)-2-[[4-(furan-2-ylmethyl)-5-thiophen-2-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide

• CAS RN:
• 720678-01-3

• Formula:
• C21H20N4O4S2

• InChI:
• InChI=1S/C21H20N4O4S2/c1-27-16-8-7-14(11-17(16)28-2)22-19(26)13-31-21-24-23-20(18-6-4-10-30-18)25(21)12-15-5-3-9-29-15/h3-11H,12-13H2,1-2H3,(H,22,26)

• InChIKey:
• CGUMHEXMMYNLKM-UHFFFAOYSA-N

• N-(3,4-dimethoxyphenyl)-2-[[4-(furan-2-ylmethyl)-5-thiophen-2-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C21H20N4O4S2 and its molecular weight is 456.5g/mol. The purity is usually 95%.

Methyl 4-(2-(4-methylbenzo[d]thiazol-2-yl)hydrazinecarbonyl)benzoate

In Stock

• CAS RN:
• 851978-01-3

• Formula:
• C17H15N3O3S

• InChI:
• InChI=1S/C17H15N3O3S/c1-10-4-3-5-13-14(10)18-17(24-13)20-19-15(21)11-6-8-12(9-7-11)16(22)23-2/h3-9H,1-2H3,(H,18,20)(H,19,21)

• InChIKey:
• UJYRINUTCRFMKP-UHFFFAOYSA-N

• Methyl 4-(2-(4-methylbenzo[d]thiazol-2-yl)hydrazinecarbonyl)benzoate is a useful research compound. Its molecular formula is C17H15N3O3S and its molecular weight is 341.39. The purity is usually 95%.

1,3-Dioxolane, 2-(1-chloroethyl)-4-methyl-

• CAS RN:
• 144078-01-3

• Formula:
• C6H11ClO2

• InChI:
• InChI=1S/C6H11ClO2/c1-4-3-8-6(9-4)5(2)7/h4-6H,3H2,1-2H3

• InChIKey:
• VUHSBEQMAWYCLK-UHFFFAOYSA-N

• 1,3-Dioxolane, 2-(1-chloroethyl)-4-methyl-, also known as 1,3-Dioxolane, 2-(1-chloroethyl)-4-methyl-, is a useful research compound. Its molecular formula is C6H11ClO2 and its molecular weight is 150.602. The purity is usually 95%.

(Z)-2-(3,4-dimethoxybenzylidene)-6-hydroxy-7-((4-methylpiperidin-1-yl)methyl)benzofuran-3(2H)-one

In Stock

• CAS RN:
• 869078-01-3

• Formula:
• C24H27NO5

• InChI:
• InChI=1S/C24H27NO5/c1-15-8-10-25(11-9-15)14-18-19(26)6-5-17-23(27)22(30-24(17)18)13-16-4-7-20(28-2)21(12-16)29-3/h4-7,12-13,15,26H,8-11,14H2,1-3H3/b22-13-

• InChIKey:
• HUCXPTHXJYNIBP-XKZIYDEJSA-N

• (Z)-2-(3,4-dimethoxybenzylidene)-6-hydroxy-7-((4-methylpiperidin-1-yl)methyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C24H27NO5 and its molecular weight is 409.482. The purity is usually 95%.

2-Amino-3-(4-(tert-butyl)benzoyl)indolizine-1-carbonitrile

In Stock

• CAS RN:
• 903278-01-3

• Formula:
• C20H19N3O

• InChI:
• InChI=1S/C20H19N3O/c1-20(2,3)14-9-7-13(8-10-14)19(24)18-17(22)15(12-21)16-6-4-5-11-23(16)18/h4-11H,22H2,1-3H3

• InChIKey:
• CAVLBKFBJWLKQB-UHFFFAOYSA-N

• 2-Amino-3-(4-(tert-butyl)benzoyl)indolizine-1-carbonitrile is a useful research compound. Its molecular formula is C20H19N3O and its molecular weight is 317.392. The purity is usually 95%.

1-{1H-naphtho[1,2-d]imidazol-2-yl}methanamine dihydrochloride

In Stock

• CAS RN:
• 1158278-01-3

• Formula:
• C12H13Cl2N3

• 1-{1H-naphtho[1,2-d]imidazol-2-yl}methanamine dihydrochloride is a useful research compound. Its molecular formula is C12H13Cl2N3 and its molecular weight is 270.2. The purity is usually 95%.

ethyl 4-(2-((5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl)sulfinyl)acetamido)benzoate

In Stock

• CAS RN:
• 1006978-01-3

• Formula:
• C22H23N3O5S

• InChI:
• InChI=1S/C22H23N3O5S/c1-4-30-21(27)16-5-9-17(10-6-16)24-20(26)14-31(28)22-23-13-19(25(22)2)15-7-11-18(29-3)12-8-15/h5-13H,4,14H2,1-3H3,(H,24,26)

• InChIKey:
• AWFWTIACHZTFBH-UHFFFAOYSA-N

• Ethyl 4-(2-((5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl)sulfinyl)acetamido)benzoate is a useful research compound. Its molecular formula is C22H23N3O5S and its molecular weight is 441.5. The purity is usually 95%.

3-{5-[({[4-(dimethylamino)phenyl]carbamoyl}methyl)sulfanyl]-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl}-N-[(2-methoxyphenyl)methyl]propanamide

In Stock

• CAS RN:
• 1103978-01-3

• Formula:
• C31H32N6O4S

• InChI:
• InChI=1S/C31H32N6O4S/c1-36(2)22-14-12-21(13-15-22)33-28(39)19-42-31-35-24-10-6-5-9-23(24)29-34-25(30(40)37(29)31)16-17-27(38)32-18-20-8-4-7-11-26(20)41-3/h4-15,25H,16-19H2,1-3H3,(H,32,38)(H,33,39)

• InChIKey:
• SAEPKBYEYZUIBR-UHFFFAOYSA-N

• 3-{5-[({[4-(dimethylamino)phenyl]carbamoyl}methyl)sulfanyl]-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl}-N-[(2-methoxyphenyl)methyl]propanamide is a useful research compound. Its molecular formula is C31H32N6O4S and its molecular weight is 584.7. The purity is usually 95%.

[7-(1,3-dimethyl-1H-pyrazol-4-yl)[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]acetic acid

In Stock

• CAS RN:
• 1174878-01-3

• Formula:
• C12H12N6O2

• InChI:
• InChI=1S/C12H12N6O2/c1-7-8(6-17(2)15-7)9-3-4-13-12-14-10(5-11(19)20)16-18(9)12/h3-4,6H,5H2,1-2H3,(H,19,20)

• InChIKey:
• OACDXMFNSRMEON-UHFFFAOYSA-N

• [7-(1,3-dimethyl-1H-pyrazol-4-yl)[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]acetic acid is a useful research compound. Its molecular formula is C12H12N6O2 and its molecular weight is 272.268. The purity is usually 95%.

N-((5-(hydroxy(phenyl)methyl)thiophen-2-yl)methyl)cyclohex-3-enecarboxamide

In Stock

• CAS RN:
• 1797278-01-3

• Formula:
• C19H21NO2S

• InChI:
• InChI=1S/C19H21NO2S/c21-18(14-7-3-1-4-8-14)17-12-11-16(23-17)13-20-19(22)15-9-5-2-6-10-15/h1-5,7-8,11-12,15,18,21H,6,9-10,13H2,(H,20,22)

• InChIKey:
• GDYSOGGOWZIEEH-UHFFFAOYSA-N

• N-((5-(hydroxy(phenyl)methyl)thiophen-2-yl)methyl)cyclohex-3-enecarboxamide is a useful research compound. Its molecular formula is C19H21NO2S and its molecular weight is 327.44. The purity is usually 95%.

2',6'-Dichloro-3'-(difluoromethoxy)phenacyl bromide

In Stock

• CAS RN:
• 1807178-01-3

• Formula:
• C9H5BrCl2F2O2

• InChI:
• InChI=1S/C9H5BrCl2F2O2/c10-3-5(15)7-4(11)1-2-6(8(7)12)16-9(13)14/h1-2,9H,3H2

• InChIKey:
• YJCYGJUCGYVPKD-UHFFFAOYSA-N

• 2',6'-Dichloro-3'-(difluoromethoxy)phenacyl bromide is a useful research compound. Its molecular formula is C9H5BrCl2F2O2 and its molecular weight is 333.94 g/mol. The purity is usually 95%.

3-(Oxetan-3-yl)aniline

In Stock

• CAS RN:
• 1823378-01-3

• Formula:
• C9H11NO

• InChI:
• InChI=1S/C9H11NO/c10-9-3-1-2-7(4-9)8-5-11-6-8/h1-4,8H,5-6,10H2

• InChIKey:
• XNLQADAFMDCAAK-UHFFFAOYSA-N

• 3-(Oxetan-3-yl)aniline is a useful research compound. Its molecular formula is C9H11NO and its molecular weight is 149.193. The purity is usually 95%.

(1R,3s,5S)-N-(4-(pyridin-2-yl)thiazol-2-yl)-3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octane-8-carboxamide

In Stock

• CAS RN:
• 2109278-01-3

• Formula:
• C21H21N5O2S

• InChI:
• InChI=1S/C21H21N5O2S/c27-21(25-20-24-18(13-29-20)17-5-1-3-9-22-17)26-14-7-8-15(26)12-16(11-14)28-19-6-2-4-10-23-19/h1-6,9-10,13-16H,7-8,11-12H2,(H,24,25,27)

• InChIKey:
• HQVUBNWGHLZUSQ-UHFFFAOYSA-N

• (1R,3s,5S)-N-(4-(pyridin-2-yl)thiazol-2-yl)-3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octane-8-carboxamide is a useful research compound. Its molecular formula is C21H21N5O2S and its molecular weight is 407.49. The purity is usually 95%.

2-[(5-Chloropyrimidin-2-yl)amino]-1-thiophen-2-yl-1-thiophen-3-ylethanol

Usually In Stock

• CAS RN:
• 2379978-01-3

• Formula:
• C14H12ClN3OS2

• InChI:
• InChI=1S/C14H12ClN3OS2/c15-11-6-16-13(17-7-11)18-9-14(19,10-3-5-20-8-10)12-2-1-4-21-12/h1-8,19H,9H2,(H,16,17,18)

• InChIKey:
• CMPALBZRKYRMBE-UHFFFAOYSA-N

• 2-[(5-Chloropyrimidin-2-yl)amino]-1-thiophen-2-yl-1-thiophen-3-ylethanol is a useful research compound. Its molecular formula is C14H12ClN3OS2 and its molecular weight is 337.84. The purity is usually 95%.

N-Methyl-4-(methylsulfonyl)aniline hydrochloride

In Stock

• CAS RN:
• 1263378-01-3

• Formula:
• C8H12ClNO2S

• InChI:
• InChI=1S/C8H11NO2S.ClH/c1-9-7-3-5-8(6-4-7)12(2,10)11;/h3-6,9H,1-2H3;1H

• InChIKey:
• JLMAKOFZASQMNU-UHFFFAOYSA-N

• N-Methyl-4-(methylsulfonyl)aniline hydrochloride is a useful research compound. Its molecular formula is C8H12ClNO2S and its molecular weight is 221.699. The purity is usually 95%.